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Abexinostat Application Notes & Protocol

This document provides a detailed protocol for the administration of abexinostat based on recent Phase 1

clinical trial results, supporting its use in research and drug development [1].

Recommended Dosing Schedule

The following table summarizes the core dosing parameters established for abexinostat monotherapy.

Parameter Specification

Recommended Phase 2 Dose
(RP2D)

80 mg [1] [2]

Frequency Twice Daily (BID) [1] [3]

Administration Oral, with a 4-hour interval between doses [3] [4]

Cycle Structure 28-day cycles [2]

Dosing Period 7 consecutive days ("one week on") followed by a 7-day drug-free

interval ("one week off") [1] [3] [4]
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Parameter Specification

Food Guidance Administer at least half an hour before or 2 hours after meals [3]

Pharmacokinetic & Safety Profile

This schedule is supported by pharmacokinetic (PK) and safety data from clinical studies.

Category Key Findings

Pharmacokinetics
(PK)

Rapid absorption with a median Tmax of 0.5-1.0 hours. Terminal elimination

half-life (T1/2) of 2.56-8.31 hours. Plasma concentration increases in a dose-
proportional manner [1] [3] [4].

Safety &
Tolerability

No dose-limiting toxicities (DLTs) were observed at the RP2D. Most treatment-
emergent adverse events (TEAEs) were Grade 1 or 2. The most common Grade

3 TEAEs were thrombocytopenia (18.2%) and hypertriglyceridemia (27.3%)
[1] [3].

Rationale for the "One Week On, One Week Off" Schedule

The intermittent dosing regimen is designed to balance anti-tumor efficacy with the management of potential

toxicities. The short half-life of abexinostat supports a twice-daily dosing schedule to maintain sufficient

drug exposure [4]. The planned one-week drug-free interval allows for recovery from cumulative toxicities,

particularly hematological events like thrombocytopenia, which improves the long-term tolerability of the

treatment [3] [4].

Efficacy Outcomes

Preliminary efficacy from the Phase 1 study in a Chinese population with relapsed/refractory B-cell NHL is

promising, particularly for Follicular Lymphoma (FL) subtypes [1].
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Efficacy Measure Overall Population (n=10)
Follicular Lymphoma (FL)
Subset (n=6)

Objective Response Rate
(ORR)

40.0% (4/10) [1] [3] 50.0% (3/6) [1] [3]

Response Types 1 Complete Response (CR) + 3 Partial

Responses (PR) [1]

-

Median Progression-Free
Survival (PFS)

- 8.38 months [1] [3]

Median Duration of
Response (DoR)

- 7.82 months [1] [3]

Detailed Experimental Protocol

Title: Phase 1 Study of Abexinostat in Relapsed/Refractory B-Cell Non-Hodgkin Lymphoma

Objective: To investigate the safety, pharmacokinetics, and preliminary efficacy of abexinostat in Chinese

patients with relapsed/refractory B-cell NHL.

Methodology:

Study Design: Multi-center, Phase 1, dose-escalation study using a 3+3 design [3].
Patient Population: Adult patients (aged 18-65) with histologically confirmed r/r B-cell NHL (including

FL, DLBCL, MCL) who had failed or were intolerant to standard therapy. Key requirements included
an ECOG performance status of 0-1 and adequate bone marrow and organ function [3].

Dosing Schedule:
Cycle Structure: 28-day cycles.

Single-Dose Lead-in: On day -3 (three days before cycle 1 day 1), a single dose of
abexinostat was administered. Patients were monitored for toxicity until C1D1 [1] [3].

Continuous Dosing: If no DLT occurred during the lead-in period, continuous BID dosing
began on C1D1. Dosing occurred for 7 consecutive days (days 1-7), followed by a 7-day break

(days 8-14). This was followed by another 7 days of dosing (days 15-21) and a final 7-day
break (days 22-28) to complete the cycle [3] [2].

Primary Endpoints: Safety (incidence of AEs and DLTs) and Pharmacokinetics (PK parameters like
Cmax, Tmax, AUC, T1/2) [1] [3].
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Secondary Endpoints: Efficacy (Objective Response Rate (ORR), Duration of Response (DoR),

Progression-Free Survival (PFS)) [3].

The workflow and pharmacological rationale for this schedule are summarized in the diagram below.

Abexinostat Dosing Rationale

Pharmacokinetic (PK) Profile Safety & Tolerability Anti-tumor Efficacy

Rapid Absorption
(Tmax: 0.5-1.0 h)

Short Half-life
(T1/2: ~2.5-8.3 h)

Dose-Proportional
Exposure

No DLTs Observed
at RP2D

Manageable AEs:
Thrombocytopenia, Hypertriglyceridemia

ORR: 40% (Overall)
50% (FL subset)

Median PFS (FL): 8.38 mo

Recommended Schedule:
80 mg BID, 'One Week On, One Week Off'

Click to download full resolution via product page

Supporting Clinical Evidence

Ongoing Phase 2 Trial (FORERUNNER): The RP2D of 80 mg BID on a "one week on, one week off"
schedule is being validated in a larger, ongoing Phase 2 trial (FORERUNNER, NCT03600441) in

patients with relapsed/refractory follicular lymphoma in the US and Europe [2] [5].
Regulatory Recognition: The development program for abexinostat in follicular lymphoma has

been granted Fast Track Designation by the U.S. FDA [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Abexinostat dosing schedule week on week off]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b548540#abexinostat-

dosing-schedule-week-on-week-off]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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